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Compound of Interest

Compound Name: 2-Bromo-6-methoxynaphthalene

Cat. No.: B028277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

specifically the melting and boiling points, of 2-Bromo-6-methoxynaphthalene. It also details

the experimental protocols for determining these properties and illustrates its application in the

synthesis of the non-steroidal anti-inflammatory drug (NSAID), Nabumetone.

Physicochemical Data of 2-Bromo-6-
methoxynaphthalene
2-Bromo-6-methoxynaphthalene is a key intermediate in the synthesis of various

pharmaceutical compounds.[1] Its purity, often assessed by its melting point, is crucial for

successful subsequent reactions. The compound is a white to light beige powder or crystalline

solid at room temperature.[2]

The experimentally determined melting and boiling points of 2-Bromo-6-methoxynaphthalene
are summarized in the table below. It is important to note that the boiling point is typically

reported at reduced pressure to prevent decomposition at higher temperatures.
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Physical Property Value Conditions

Melting Point 106-111 °C Atmospheric Pressure

Boiling Point 160-164 °C 3 mmHg

189-199 °C 20 Torr

324.7 °C (Calculated)

Experimental Protocols
The following sections describe generalized, standard laboratory procedures for the

determination of the melting and boiling points of organic compounds like 2-Bromo-6-
methoxynaphthalene.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The melting

point is a fundamental property used for identification and to assess the purity of a compound.

[3]

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Heating bath fluid (e.g., mineral oil or silicone oil) for Thiele tube method

Procedure:

Sample Preparation: A small amount of dry 2-Bromo-6-methoxynaphthalene is finely

powdered using a mortar and pestle.
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Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.

A sample height of 2-3 mm is typically sufficient.

Apparatus Setup (Thiele Tube Method): The capillary tube is attached to a thermometer,

ensuring the sample is level with the thermometer bulb. The assembly is then immersed in

the heating bath fluid within the Thiele tube.

Heating: The side arm of the Thiele tube is gently heated. The unique shape of the tube

promotes convection currents, ensuring uniform heating of the sample and thermometer. The

heating rate should be slow, approximately 1-2 °C per minute, as the temperature

approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has completely

melted is recorded as the end of the melting range.

Purity Assessment: A sharp melting range (typically 0.5-2 °C) is indicative of a pure

compound. Impurities tend to lower and broaden the melting range.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube, aluminum block, or oil bath)

Procedure:
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Sample Preparation: A small amount (a few milliliters) of the liquid compound is placed into a

small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end submerged in the liquid.

Heating: The test tube assembly is gently heated. As the temperature rises, the air trapped in

the capillary tube expands and escapes as a slow stream of bubbles.

Observation: Upon further heating, the vapor of the liquid will fill the capillary tube, leading to

a rapid and continuous stream of bubbles. The heating is then discontinued.

Boiling Point Reading: As the liquid cools, the bubbling will slow down and eventually stop.

The temperature at which the liquid just begins to enter the capillary tube is the boiling point

of the liquid at that atmospheric pressure.[4][5]

Application in Drug Synthesis: The Heck Reaction
for Nabumetone
2-Bromo-6-methoxynaphthalene is a crucial starting material in the synthesis of

Nabumetone, a non-steroidal anti-inflammatory drug (NSAID).[2][6] One common synthetic

route involves a Palladium-catalyzed Heck reaction.[2][6]

The following diagram illustrates the workflow for the synthesis of Nabumetone from 2-Bromo-
6-methoxynaphthalene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.benchchem.com/product/b028277?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4242350.htm
https://www.targetmol.com/compound/2-bromo-6-methoxynaphthalene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4242350.htm
https://www.targetmol.com/compound/2-bromo-6-methoxynaphthalene
https://www.benchchem.com/product/b028277?utm_src=pdf-body
https://www.benchchem.com/product/b028277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants Catalyst System

2-Bromo-6-methoxynaphthalene

Heck Reaction

Methyl vinyl ketone Palladium Catalyst
(e.g., Pd(OAc)2)

Ligand
(e.g., PPh3)

Base
(e.g., K2CO3)

Intermediate:
4-(6-methoxy-2-naphthyl)but-3-en-2-one

Hydrogenation

Final Product:
Nabumetone

Click to download full resolution via product page

Caption: Synthesis of Nabumetone from 2-Bromo-6-methoxynaphthalene via the Heck

reaction.
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This technical guide provides essential physicochemical data and procedural knowledge for

researchers and professionals working with 2-Bromo-6-methoxynaphthalene. The

information presented is foundational for its application in synthetic organic chemistry,

particularly in the development of pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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